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Compound of Interest

Compound Name: lothalamic Acid 1-125

Cat. No.: B15181112

For Researchers, Scientists, and Drug Development Professionals

Introduction

lothalamic acid is a tri-iodinated benzoic acid derivative that serves as a key radiocontrast
agent in medical imaging. Its efficacy in absorbing X-rays is directly related to the high electron
density of the iodine atoms incorporated into its structure. A thorough understanding of its
molecular architecture is paramount for researchers and professionals involved in the
development of new diagnostic agents and for understanding its pharmacokinetic and
pharmacodynamic properties. This guide provides a comprehensive overview of the structural
analysis of the lothalamic Acid molecule, consolidating available physicochemical data,
outlining experimental methodologies for its characterization, and presenting a logical workflow
for its structural elucidation.

Physicochemical Properties

The fundamental properties of lothalamic Acid are summarized in the table below. These
values are essential for its identification and characterization in a laboratory setting.
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Property Value Reference
Chemical Formula C11Hol3N204 [1112][3]
Molecular Weight 613.91 g/mol [1][3]14]

3-acetamido-2,4,6-triiodo-5-
IUPAC Name ) ) [1][5]
(methylcarbamoyl)benzoic acid

Melting Point 285 °C (decomposes) [3]
Density 2.54 g/lcm?3 [3]
Appearance Off-white to white powder [3]

Structural Elucidation Methodologies

The determination of the intricate three-dimensional structure of lothalamic Acid relies on a
combination of spectroscopic and analytical techniques. While a complete, publicly available
crystal structure from single-crystal X-ray diffraction is not readily accessible in common
databases, a wealth of information can be gleaned from other methods.

Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy: 13C NMR spectroscopy is a powerful tool
for probing the carbon framework of lothalamic Acid. The chemical shifts provide insights into
the electronic environment of each carbon atom.

Experimental Protocol (*3C NMR): A sample of lothalamic Acid is dissolved in a suitable
deuterated solvent, typically water (Hz20) for compounds with this solubility profile. The 13C
NMR spectrum is acquired on a high-field NMR spectrometer, for instance, at a frequency of
125 MHz.[6] Chemical shifts are reported in parts per million (ppm) relative to a standard
reference compound.

13C NMR Chemical Shifts:
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Atom Number Chemical Shift (ppm)
1 171.02

2 170.8

3 149.2

4 142.1

5 103.7

6 93.3

7 91.2

8 29.5

9 25.2

Note: The atom numbering corresponds to the assignments provided in the Human
Metabolome Database.[6]

Infrared (IR) Spectroscopy: Fourier-transform infrared (FTIR) spectroscopy provides
information about the functional groups present in the molecule by measuring the absorption of
infrared radiation at specific vibrational frequencies.

Experimental Protocol (FTIR): A common method for solid samples is the Potassium Bromide
(KBr) wafer technigue. A small amount of lothalamic Acid is finely ground with dry KBr powder
and pressed into a thin, transparent pellet. The IR spectrum is then recorded using an FTIR
spectrometer.[1]

Mass Spectrometry (MS): Mass spectrometry is employed to determine the molecular weight
and to gain structural information through fragmentation analysis.

Experimental Protocol (LC-MS): Liquid chromatography-mass spectrometry (LC-MS) is a
typical setup for the analysis of lothalamic Acid. The sample is first separated on a liquid
chromatography system and then introduced into the mass spectrometer. Electrospray
ionization (ESI) is a common ionization technique for this type of molecule.[1]
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X-ray Crystallography

Single-crystal X-ray diffraction is the gold standard for determining the precise three-
dimensional arrangement of atoms in a molecule, providing accurate bond lengths and angles.
Despite extensive searches of crystallographic databases, a publicly accessible and detailed
crystal structure for lothalamic Acid could not be located. The availability of such data would be
invaluable for computational modeling and a deeper understanding of its solid-state properties.

Experimental Workflow for Structural Analysis

The logical flow of experiments to characterize the structure of lothalamic Acid is depicted in
the following diagram.
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A logical workflow for the structural analysis of lothalamic Acid.
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Biological Interactions and Signaling Pathways

The primary mechanism of action of lothalamic Acid is as a physical contrast agent. Due to its
high iodine content, it opacifies blood vessels and the urinary tract to X-rays, allowing for
enhanced visualization of these structures.[7] It is rapidly distributed throughout the circulatory
system and excreted unchanged by the kidneys.[1]

Current literature does not indicate that lothalamic Acid directly participates in or modulates
specific biological signaling pathways in the manner of a pharmacologically active drug. Its
biological effect is predominantly physical. Therefore, a signaling pathway diagram is not
applicable to its primary function. The following diagram illustrates its general mechanism as a
contrast agent.
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Mechanism of action of lothalamic Acid as a radiocontrast agent.

Conclusion

lothalamic Acid's chemical structure is well-characterized by a suite of spectroscopic
techniques, providing a solid foundation for its application in medical imaging. The availability of
detailed 3C NMR data offers valuable insight into its molecular framework. However, the
absence of a publicly available, complete crystal structure represents a knowledge gap that, if
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filled, would significantly enhance our understanding of this important diagnostic agent. Future
research efforts aimed at obtaining a single-crystal X-ray structure of lothalamic Acid are highly
encouraged to provide a more complete structural picture and to aid in the rational design of
next-generation contrast media.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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